Cas no 80010-51-1 (2-Anthracenesulfonicacid,1-amino-4-[[3,5-bis[[(2-chloroacetyl)amino]methyl]-2,4,6-trimethylphenyl]amino]-9,10-dihydro-9,10-dioxo-,sodium salt (1:1))

• Product Name: 2-Anthracenesulfonicacid,1-amino-4-[[3,5-bis[[(2-chloroacetyl)amino]methyl]-2,4,6-trimethylphenyl]amino]-9,10-dihydro-9,10-dioxo-,sodium salt (1:1)
• CAS No: 80010-51-1
• MF: C₂₉H₂₇Cl₂N₄NaO₇S
• MW: 669.508054971695
• CID: 724267
• PubChem ID: 23673700
• Update Time: 2025-04-19

2-Anthracenesulfonicacid,1-amino-4-[[3,5-bis[[(2-chloroacetyl)amino]methyl]-2,4,6-trimethylphenyl]amino]-9,10-dihydro-9,10-dioxo-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenesulfonicacid,1-amino-4-[[3,5-bis[[(2-chloroacetyl)amino]methyl]-2,4,6-trimethylphenyl]amino]-9,10-dihydro-9,10-dioxo-,sodium salt (1:1)
• sodium 1-amino-4-[[3,5-bis[[(chloroacetyl)amino]methyl]-2,4,6-trimethylphenyl]amino]-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate
• sodium,1-amino-4-[3,5-bis[[(2-chloroacetyl)amino]methyl]-2,4,6-trimethylanilino]-9,10-dioxoanthracene-2-sulfonate
• Sodium 1-amino-4-((3,5-bis(((chloroacetyl)amino)methyl)-2,4,6-trimethylphenyl)amino)-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate
• 2-Anthracenesulfonic acid, 1-amino-4-[[3,5-bis[[(2-chloroacetyl)amino]methyl]-2,4,6-trimethylphenyl]amino]-9,10-dihydro-9,10-dioxo-, sodium salt (1:1)
• NS00090400
• 2-Anthracenesulfonic acid, 1-amino-4-[[3,5-bis[[(chloroacetyl)amino]methyl]-2,4,6-trimethylphenyl]amino]-9,10-dihydro-9,10-dioxo-, monosodium salt
• 2-Anthracenesulfonic acid, 1-amino-4-((3,5-bis(((2-chloroacetyl)amino)methyl)-2,4,6-trimethylphenyl)amino)-9,10-dihydro-9,10-dioxo-, sodium salt (1:1)
• 2-Anthracenesulfonic acid, 1-amino-4-((3,5-bis(((chloroacetyl)amino)methyl)-2,4,6-trimethylphenyl)amino)-9,10-dihydro-9,10-dioxo-, monosodium salt
• EINECS 279-365-5
• 80010-51-1
• DTXSID10888573
• 2-Anthracenesulfonic acid, 1-amino-4-(bis(3,5-(((chloroacetyl)amino)methyl)-2,4,6-trimethylphenyl)amino)-9,10-dihydro-9,10-dioxo-, monosodium salt

• Inchi： 1S/C29H28Cl2N4O7S.Na/c1-13-18(11-33-22(36)9-30)14(2)27(15(3)19(13)12-34-23(37)10-31)35-20-8-21(43(40,41)42)26(32)25-24(20)28(38)16-6-4-5-7-17(16)29(25)39;/h4-8,35H,9-12,32H2,1-3H3,(H,33,36)(H,34,37)(H,40,41,42);/q;+1/p-1
• InChI Key： HVDUMYBPGXAPLG-UHFFFAOYSA-M
• SMILES： ClCC(NCC1C(C)=C(CNC(CCl)=O)C(C)=C(C=1C)NC1=CC(=C(C2C(C3C=CC=CC=3C(C1=2)=O)=O)N)S(=O)(=O)[O-])=O.[Na+]

Computed Properties

• Exact Mass: 668.0875201g/mol
• Monoisotopic Mass: 668.0875201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 1160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 36
• XLogP3: nothing
• Topological Polar Surface Area: 196Ų